Cas no 143727-20-2 (2,8-Dioxa-3,7-disilanonane,3,3,7,7-tetramethoxy-5-methylene-)

• Product Name: 2,8-Dioxa-3,7-disilanonane,3,3,7,7-tetramethoxy-5-methylene-
• CAS No: 143727-20-2
• MF: C₁₀H₂₄O₆Si₂
• MW: 296.464965820313
• CID: 108481
• PubChem ID: 22222918
• Update Time: 2025-04-18

2,8-Dioxa-3,7-disilanonane,3,3,7,7-tetramethoxy-5-methylene- Chemical and Physical Properties

Names and Identifiers

• 2,8-Dioxa-3,7-disilanonane,3,3,7,7-tetramethoxy-5-methylene-
• 1,1-BIS(TRIMETHOXYSILYLMETHYL)ETHYLENE
• 1,1-BIS(TRIMETHOXYSILYLMETHYL)ETHYLENE, tech-95
• BIS(TRIMETHOXYSILYLMETHYL)ETHYLENE
• trimethoxy-[2-(trimethoxysilylmethyl)prop-2-enyl]silane
• 2,8-Dioxa-3,7-disilanonane,3,3,7,7-tetramethoxy-5-methylene
• SCHEMBL812754
• DTXSID00623551
• MFCD07778036
• 2,8-Dioxa-3,7-disilanonane, 3,3,7,7-tetramethoxy-5-methylene-
• 143727-20-2
• 3,3,7,7-tetramethoxy-5-methylene-2,8-dioxa-3,7-disilanonane
• 3,3,7,7-tetramethoxy-5-methylidene-2,8-dioxa-3,7-disilanonane

• MDL： MFCD07778036
• Inchi： 1S/C10H24O6Si2/c1-10(8-17(11-2,12-3)13-4)9-18(14-5,15-6)16-7/h1,8-9H2,2-7H3
• InChI Key： HVJIVLNKGGPLCM-UHFFFAOYSA-N
• SMILES： [Si](CC(=C)C[Si](OC)(OC)OC)(OC)(OC)OC

Computed Properties

• Exact Mass: 296.11100
• Monoisotopic Mass: 296.11114155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 0.994
• Boiling Point: 229.17°C at 760 mmHg
• Flash Point: 80.252°C
• Refractive Index: 1.423
• PSA: 55.38000
• LogP: 1.29880

2,8-Dioxa-3,7-disilanonane,3,3,7,7-tetramethoxy-5-methylene- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• TSCA：No
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38